Cas no 1027235-95-5 (N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide)

• Product Name: N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
• CAS No: 1027235-95-5
• MF: C₇H₃ClF₆N₂O₄S₂
• MW: 392.68313908577
• CID: 2623383
• PubChem ID: 11429295
• Update Time: 2025-04-21

N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1027235-95-5
• SCHEMBL2485088
• MB69048
• N-(4-Chloropyridin-2-yl)-1,1,1-trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide
• N-(4-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide

• Inchi： 1S/C7H3ClF6N2O4S2/c8-4-1-2-15-5(3-4)16(21(17,18)6(9,10)11)22(19,20)7(12,13)14/h1-3H
• InChI Key： ZLBVWJUTWTVFRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)N(S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 391.912696g/mol
• Monoisotopic Mass: 391.912696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 392.7g/mol
• XLogP3: 3
• Topological Polar Surface Area: 101Ų